Cas no 2229315-88-0 (1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229315-88-0
• MF: C₅H₇F₄N
• MW: 157.109395265579
• CID: 6353650
• PubChem ID: 165640254
• Update Time: 2025-05-20

1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine
• 2229315-88-0
• EN300-1944326

• Inchi： 1S/C5H7F4N/c1-3(6,7)4(10)2-5(4,8)9/h2,10H2,1H3
• InChI Key： BVCNKGWOAMRNNZ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(C)(F)F)N)F

Computed Properties

• Exact Mass: 157.05146188g/mol
• Monoisotopic Mass: 157.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229315-88-0 and Product Name: 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine

The compound identified by the CAS number 2229315-88-0 and the product name 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary research.

Structurally, the molecule consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position and an amine group at the 1-position, connected to a 1,1-difluoroethyl moiety. The presence of multiple fluorine atoms introduces unique electronic and steric properties that make this compound particularly interesting for medicinal chemistry applications. The cyclopropane ring itself is known for its high reactivity and stability, often serving as a key scaffold in drug design due to its ability to adopt a conformationally constrained geometry that can mimic bioactive motifs.

The synthesis of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine involves several critical steps that highlight the intersection of organic synthesis and fluorine chemistry. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this case, the synthesis likely begins with the preparation of a difluorocyclopropane precursor, followed by selective functionalization to introduce the 1,1-difluoroethyl group and the amine substituent. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to achieve these transformations with high selectivity and yield.

Recent research has demonstrated the utility of fluorinated cyclopropanes in developing novel therapeutic agents. For instance, studies have shown that compounds featuring this motif exhibit promising activity against various biological targets, including enzymes and receptors involved in cancer metabolism and inflammation. The electron-withdrawing nature of the fluorine atoms can significantly influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This has led to investigations into how subtle modifications of the 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine structure can optimize its pharmacological profile.

In addition to its potential as a drug scaffold, this compound may find applications in materials science and agrochemicals. Fluorinated compounds are widely used in these industries due to their enhanced chemical resistance and stability. The unique properties of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine, such as its thermal stability and resistance to degradation, make it a candidate for developing advanced materials with specialized functions.

The growing interest in fluorinated heterocycles has been further fueled by advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly evaluate large libraries of fluorinated compounds for their biological activity. By leveraging these technologies, scientists are able to identify derivatives of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine that exhibit improved potency and selectivity for specific therapeutic targets. This approach has accelerated the discovery process in drug development pipelines.

The safety profile of 2229315-88-0 is another critical consideration in its application. While fluorinated compounds can offer numerous advantages in terms of chemical properties, their toxicity must be thoroughly evaluated before they can be used in pharmaceutical or industrial settings. Preclinical studies are essential to assess potential adverse effects and determine safe dosage ranges. These studies often involve examining endpoints such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity.

From an environmental perspective, the persistence and biodegradability of fluorinated compounds are important factors to consider. The strong carbon-fluorine bond contributes to their stability but also raises concerns about their environmental impact if not properly managed. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce hazardous byproducts while maintaining high yields and purity standards for compounds like 2229315-88-0.

The future direction of research on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropan-1-amine is likely to be shaped by interdisciplinary collaborations between organic chemists, medicinal chemists, biologists, and materials scientists. By integrating knowledge from these fields, researchers can explore new synthetic methodologies and expand the applications of this versatile compound. The continued exploration of its pharmacological potential will be crucial in identifying novel therapeutic strategies for unmet medical needs.